Cas no 1261625-23-3 (4-Fluoro-5-hydroxyquinoline)

• Product Name: 4-Fluoro-5-hydroxyquinoline
• CAS No: 1261625-23-3
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 4822601
• Update Time: 2025-10-30

4-Fluoro-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-hydroxyquinoline

• Inchi： 1S/C9H6FNO/c10-6-4-5-11-7-2-1-3-8(12)9(6)7/h1-5,12H
• InChI Key： VPXZHIPXHCRUAJ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C2C=CC=C(C2=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-Fluoro-5-hydroxyquinoline

4-Fluoro-5-hydroxyquinoline: A Comprehensive Overview

4-Fluoro-5-hydroxyquinoline (CAS No. 1261625-23-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline backbone with fluorine and hydroxyl substituents, exhibits unique chemical properties and potential applications in drug discovery and material synthesis. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a subject of intense research interest.

The quinoline core of 4-Fluoro-5-hydroxyquinoline serves as a versatile scaffold for various chemical modifications. The presence of the fluorine atom at the 4-position introduces electronic effects that can modulate the compound's reactivity and bioavailability. Similarly, the hydroxyl group at the 5-position contributes to hydrogen bonding capabilities, which are crucial for interactions within biological systems. These structural features make 4-Fluoro-5-hydroxyquinoline a promising candidate for exploring novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 4-Fluoro-5-hydroxyquinoline derivatives. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These methods not only improve yield but also enable precise control over the compound's stereochemistry, which is essential for optimizing its pharmacokinetic properties.

In terms of pharmacological activity, 4-Fluoro-5-hydroxyquinoline has shown potential as an antitumor agent. Preclinical studies indicate that it can selectively inhibit cancer cell proliferation while sparing normal cells, suggesting a favorable therapeutic index. Additionally, its ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a candidate for treating chronic diseases such as neurodegenerative disorders.

The biological evaluation of 4-Fluoro-5-hydroxyquinoline has also revealed its potential as an antimicrobial agent. By targeting bacterial membrane integrity and disrupting biofilm formation, this compound demonstrates efficacy against multidrug-resistant pathogens, addressing a critical need in infectious disease management.

From a materials science perspective, 4-Fluoro-5-hydroxyquinoline has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand enables the formation of porous structures with applications in gas storage and catalysis.

Recent computational studies have provided deeper insights into the mechanistic aspects of 4-Fluoro-5-hydroxyquinoline's interactions with biological targets. Molecular docking simulations reveal that its quinoline ring plays a pivotal role in binding to protein pockets, while the fluorine and hydroxyl groups contribute to specificity and affinity.

In conclusion, 4-fluoro-5-hydroxyquinoline (CAS No. 1261625-23-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for addressing pressing challenges in medicine and materials science.